Cas no 1805926-35-5 (3-Cyano-2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine)
3-Cyano-2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, incorporating cyano, difluoromethyl, fluoro, and trifluoromethyl functional groups. This structure imparts significant electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances lipophilicity and metabolic stability, while the cyano group offers reactivity for further derivatization. Its precise substitution pattern allows for selective modifications, facilitating the development of bioactive compounds. The compound's stability under various reaction conditions further underscores its utility in advanced synthetic applications. Suitable for research and industrial use, it serves as a versatile building block in heterocyclic chemistry.
1805926-35-5 structure
Product Name:3-Cyano-2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine
CAS No:1805926-35-5
MF:C8H2F6N2
MW:240.105302333832
CID:4871624
Update Time:2025-06-08
3-Cyano-2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Cyano-2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine
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- Inchi： 1S/C8H2F6N2/c9-4-2-16-6(7(10)11)3(1-15)5(4)8(12,13)14/h2,7H
- InChI Key： GTLFYYXJUOVKPE-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C(F)F)C(C#N)=C1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 293
- XLogP3: 2.2
- Topological Polar Surface Area: 36.7
3-Cyano-2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029047623-1g |
3-Cyano-2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine |
1805926-35-5 | 97% | 1g |
$1,534.70 | 2022-04-01 |
3-Cyano-2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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